![molecular formula C5H10O B6278894 [(1R,2R)-2-methylcyclopropyl]methanol CAS No. 152518-89-3](/img/no-structure.png)
[(1R,2R)-2-methylcyclopropyl]methanol
Description
“[(1R,2R)-2-methylcyclopropyl]methanol” is a chemical compound with the molecular formula C5H10O . It is a solid substance . The IUPAC name for this compound is (1R,2R)-2-methylcyclopropyl)methanol .
Molecular Structure Analysis
The molecular structure of “[(1R,2R)-2-methylcyclopropyl]methanol” includes a total of 28 bonds . It has a molecular weight of 86.13 .Scientific Research Applications
Radical Clock Substrate Probes and Kinetic Isotope Effect Studies
- [(1R,2R)-2-methylcyclopropyl]methanol is studied in the context of probing the catalytic cycle of methane monooxygenase (MMO) in Methylococcus capsulatus (Liu, Johnson, Newcomb, & Lippard, 1993).
Methylobacterium extorquens: Methylotrophy and Biotechnological Applications
- The compound's relevance in the field of methylotrophy, particularly in the context of Methylobacterium extorquens, highlights its potential in biotechnological applications, such as the conversion of methanol to valuable feedstock (Ochsner, Sonntag, Buchhaupt, Schrader, & Vorholt, 2014).
Methanol-based Industrial Biotechnology
- Exploration of methanol as a building block in the chemical industry and its synthesis from renewable resources like biogas, showcasing the relevance of compounds like [(1R,2R)-2-methylcyclopropyl]methanol in this domain (Schrader, Schilling, Holtmann, Sell, Filho, Marx, & Vorholt, 2009).
Methanol Production and Applications: An Overview
- The role of methanol in producing more complex chemical structures, its use as a clean-burning fuel, and its potential in reducing CO2 emissions, again emphasizing the significance of related compounds (Dalena, Senatore, Marino, Gordano, Basile, & Basile, 2018).
Engineering the Biological Conversion of Methanol to Specialty Chemicals in Escherichia coli
- The use of methanol as a substrate for biological production of chemicals and fuels, which includes the study and manipulation of compounds like [(1R,2R)-2-methylcyclopropyl]methanol (Whitaker, Jones, Bennett, Gonzalez, Vernacchio, Collins, Palmer, Schmidt, Antoniewicz, Koffas, & Papoutsakis, 2017).
Methanol Accelerates DMPC Flip-Flop and Transfer: A SANS Study on Lipid Dynamics
- Investigating methanol's impact on lipid dynamics in biological and synthetic membranes, which can provide insights into the effects of related molecules like [(1R,2R)-2-methylcyclopropyl]methanol on cellular structures (Nguyen, DiPasquale, Rickeard, Stanley, Kelley, & Marquardt, 2019).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(1R,2R)-2-methylcyclopropyl]methanol involves the reduction of the corresponding ketone using a chiral reducing agent.", "Starting Materials": [ "2-methylcyclopropanone", "chiral reducing agent" ], "Reaction": [ "Add the chiral reducing agent to a solution of 2-methylcyclopropanone in a suitable solvent.", "Stir the reaction mixture at a suitable temperature and for a suitable time to allow for reduction of the ketone to the corresponding alcohol.", "Isolate the product by standard workup procedures such as filtration, washing, and drying." ] } | |
CAS RN |
152518-89-3 |
Product Name |
[(1R,2R)-2-methylcyclopropyl]methanol |
Molecular Formula |
C5H10O |
Molecular Weight |
86.1 |
Purity |
95 |
Origin of Product |
United States |
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